Cas no 1334415-44-9 (4-benzyl-3,3-difluoropiperidine hydrochloride)

• Product Name: 4-benzyl-3,3-difluoropiperidine hydrochloride
• CAS No: 1334415-44-9
• MF: C₁₂H₁₆ClF₂N
• MW: 247.71194934845
• CID: 4555043
• PubChem ID: 129320016
• Update Time: 2025-05-21

4-benzyl-3,3-difluoropiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-3,3-difluoropiperidine hydrochloride
• 4-benzyl-3,3-Difluoropiperidinehydrochloride
• 1334415-44-9
• 4-benzyl-3,3-difluoropiperidine;hydrochloride
• D86875
• WS-01251
• CS-0444654

• Inchi： 1S/C12H15F2N.ClH/c13-12(14)9-15-7-6-11(12)8-10-4-2-1-3-5-10;/h1-5,11,15H,6-9H2;1H
• InChI Key： BDNSBDFNKFETHF-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCCC1CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 247.0939335g/mol
• Monoisotopic Mass: 247.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-benzyl-3,3-difluoropiperidine hydrochloride

4-Benzyl-3,3-Difluoropiperidine Hydrochloride: A Comprehensive Overview

4-Benzyl-3,3-difluoropiperidine hydrochloride (CAS No. 1334415-44-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in drug discovery and development.

The molecular structure of 4-benzyl-3,3-difluoropiperidine hydrochloride is characterized by a six-membered piperidine ring with a fluorine substitution at the 3-position and a benzyl group attached at the 4-position. The presence of two fluorine atoms at the 3-position introduces steric and electronic effects that can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of fluorine substitution in enhancing drug-like properties, including bioavailability and stability.

One of the most notable aspects of 4-benzyl-3,3-difluoropiperidine hydrochloride is its potential as a building block for more complex molecules with therapeutic applications. Researchers have explored its use in the development of novel kinase inhibitors, which are critical in the treatment of various diseases, including cancer. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, making them promising candidates for anti-cancer drug development.

In addition to its role in drug discovery, 4-benzyl-3,3-difluoropiperidine hydrochloride has also been investigated for its potential in materials science. The compound's ability to form stable amorphous solids has led to its consideration as a component in advanced drug delivery systems. Recent advancements in nanotechnology have further expanded its applicability, with researchers exploring its use in polymeric nanoparticles for targeted drug delivery.

The synthesis of 4-benzyl-3,3-difluoropiperidine hydrochloride involves a multi-step process that typically begins with the preparation of the piperidine ring followed by fluorination and alkylation steps. A detailed protocol published in *Organic Process Research & Development* outlines an efficient method for scaling up this synthesis to meet industrial demands while maintaining high purity levels.

From an environmental standpoint, the ecological impact of 4-benzyl-3,3-difluoropiperidine hydrochloride has been a subject of recent research. Studies conducted under the auspices of the European Chemicals Agency (ECHA) have assessed its toxicity profile and biodegradability under various conditions. These findings are crucial for ensuring sustainable practices during its production and disposal.

In conclusion, 4-benzyl-3,3-difluoropiperidine hydrochloride (CAS No. 1334415-44-9) stands as a testament to the ongoing advancements in organic synthesis and drug discovery. Its unique chemical properties and versatile applications continue to make it a focal point for researchers across multiple disciplines.